Cas no 943228-19-1 (5-deoxyabyssinin II)

• Product Name: 5-deoxyabyssinin II
• CAS No: 943228-19-1
• MF: C₂₁H₂₂O₅
• MW: 354.396386623383
• CID: 2047551
• PubChem ID: 44424649
• Update Time: 2025-04-21

5-deoxyabyssinin II Chemical and Physical Properties

Names and Identifiers

• 5-deoxyabyssinin II
• (2S)-7-hydroxy-2-(4-hydroxy-3-methoxy-5-(3-methylbut-2-enyl)phenyl)-2,3-dihydrochromen-4-one
• BDBM50212391
• PD182552
• CHEMBL229670
• (2S)-7-hydroxy-2-[4-hydroxy-3-methoxy-5-(3-methylbut-2-enyl)phenyl]-2,3-dihydrochromen-4-one
• 943228-19-1

• Inchi： 1S/C21H22O5/c1-12(2)4-5-13-8-14(9-20(25-3)21(13)24)18-11-17(23)16-7-6-15(22)10-19(16)26-18/h4,6-10,18,22,24H,5,11H2,1-3H3/t18-/m0/s1
• InChI Key： GZTDFKLABHOHBU-SFHVURJKSA-N
• SMILES： O1C2C=C(C=CC=2C(C[C@H]1C1C=C(C(=C(C/C=C(\C)/C)C=1)O)OC)=O)O

Computed Properties

• Exact Mass: 354.14672380Da
• Monoisotopic Mass: 354.14672380Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 3'-prenylated flavans
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans 3'-prenylated flavans